N-(3-Chlorophenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide

• CAS No.: 335399-48-9
• Molecular Formula: C18H18ClN3O2S2
• Molecular Weight: 407.9 g/mol
• IUPAC Name: N-(3-chlorophenyl)-2-(3-ethyl-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C18H18ClN3O2S2/c1-4-22-17(24)15-10(2)11(3)26-16(15)21-18(22)25-9-14(23)20-13-7-5-6-12(19)8-13/h5-8H,4,9H2,1-3H3,(H,20,23)
• InChI Key: MHOPMQFGRPKIKS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C1SCC(=O)NC3=CC(=CC=C3)Cl)SC(=C2C)C

Description

N-(3-Chlorophenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide is a thienopyrimidine-derived compound characterized by a fused thiophene-pyrimidine core with a 3-ethyl, 5,6-dimethyl, and 4-oxo substitution pattern. The molecule also features a thioacetamide linker (-S-CH2-C(=O)-NH-) connecting the thienopyrimidine core to a 3-chlorophenyl group.

Preparation Methods

Thieno[2,3-d]pyrimidine Core Formation

The thieno[2,3-d]pyrimidine scaffold is constructed via cyclocondensation of 5,6-dimethylthiophene-2,3-diamine with ethyl acetoacetate under acidic conditions. Key parameters include:

• Reagents : Concentrated hydrochloric acid (HCl) or acetic acid as catalysts.

• Temperature : Reflux at 110–120°C for 6–8 hours.

• Yield : 65–70% after recrystallization from ethanol.

The resulting intermediate, 3-ethyl-5,6-dimethyl-3,4-dihydrothieno[2,3-d]pyrimidin-4-one, is isolated as a pale-yellow crystalline solid.

Thioacetamide Side Chain Introduction

A nucleophilic substitution reaction introduces the thioacetamide moiety:

• Reagents : 2-Chloroacetamide and sodium hydride (NaH) in anhydrous dimethylformamide (DMF).

• Conditions : Stirring under nitrogen at 60–70°C for 4–6 hours.

• Workup : Precipitation with ice-water and filtration yields the thioether intermediate.

Coupling with 3-Chloroaniline

The final step involves amide bond formation between the thioether intermediate and 3-chloroaniline:

• Coupling Agents : N,N’-Dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP).

• Solvent : Dichloromethane (DCM) at room temperature for 12–16 hours.

• Purification : Column chromatography (silica gel, ethyl acetate/hexane) achieves >95% purity.

Optimization Strategies for Enhanced Yield and Purity

Solvent Selection and Reaction Efficiency

Polar aprotic solvents like DMF enhance nucleophilicity in the thioether formation step, while DCM minimizes side reactions during coupling. Comparative studies show:

Solvent	Reaction Efficiency (%)	Purity (%)
DMF	88	92
THF	72	85
Acetonitrile	65	78

Data adapted from large-scale batch experiments.

Catalytic Additives

Incorporating 1–2 mol% of potassium iodide (KI) accelerates the nucleophilic substitution by stabilizing the transition state, increasing yields to 81%.

Temperature Control

Maintaining temperatures below 70°C during thioacetamide formation prevents decomposition of the thienopyrimidine core. Exceeding 75°C reduces yields by 15–20% due to ring-opening side reactions.

Analytical Characterization Protocols

Spectroscopic Confirmation

• ¹H NMR (400 MHz, DMSO-d₆): δ 12.35 (s, 1H, NH), 7.85–7.40 (m, 4H, Ar-H), 4.20 (s, 2H, SCH₂), 3.65 (q, 2H, CH₂CH₃), 2.55 (s, 6H, 2×CH₃), 1.25 (t, 3H, CH₂CH₃).

• FT-IR : Peaks at 1685 cm⁻¹ (C=O), 1240 cm⁻¹ (C=S), and 1540 cm⁻¹ (pyrimidine ring).

Chromatographic Purity Assessment

Reverse-phase HPLC (C18 column, 70:30 acetonitrile/water) confirms purity ≥98% with a retention time of 6.8 minutes.

Industrial-Scale Production Considerations

Continuous Flow Reactor Adaptation

Pilot-scale studies demonstrate that transferring the thioether formation step to a continuous flow system reduces reaction time from 6 hours to 25 minutes, achieving 89% yield at 100 g/batch.

Waste Stream Management

• Solvent Recovery : Distillation recovers 85% of DMF for reuse.

• Byproduct Utilization : Unreacted 3-chloroaniline is extracted and recycled, lowering raw material costs by 12%.

Comparative Analysis with Structural Analogs

Modifications to the arylacetamide group significantly impact synthesis efficiency:

Substituent	Reaction Time (h)	Yield (%)
3-Chlorophenyl	16	78
4-Fluorophenyl	14	82
2-Methoxyphenyl	18	68

The electron-withdrawing chlorine atom slightly reduces coupling efficiency compared to fluorine but enhances crystallinity during purification .

Chemical Reactions Analysis

Types of Reactions

N-(3-Chlorophenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This can be used to reduce specific functional groups within the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like halogens (Cl2, Br2) or nucleophiles (NH3, OH-) can be used under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield sulfoxides or sulfones, while reduction could lead to the formation of amines or alcohols.

Scientific Research Applications

N-(3-Chlorophenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use as a therapeutic agent due to its biological activity.

Mechanism of Action

The mechanism of action of N-(3-Chlorophenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, leading to a cascade of biochemical events. The exact pathways and targets would depend on the specific biological activity being studied.

Comparison with Similar Compounds

Table 1: Key Structural Analogues and Their Properties

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Key Data	Reference
Target Compound	Thieno[2,3-d]pyrimidine	3-Ethyl, 5,6-dimethyl, 4-oxo; 3-chlorophenyl	~435.92 (estimated)	N/A (data not reported)
N-(4-Chlorophenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide	Thieno[2,3-d]pyrimidine	3-Ethyl, 5,6-dimethyl, 4-oxo; 4-chlorophenyl	435.92	Yield: ~85% (analogous synthesis); IR: C=O (1,730 cm⁻¹)
2-((3-Ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(p-tolyl)acetamide	Thieno[2,3-d]pyrimidine	3-Ethyl, 5,6-dimethyl, 4-oxo; p-tolyl	~416.52	CAS: 618427-68-2
N-(3-Chloro-4-fluorophenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide	Thieno[2,3-d]pyrimidine	3-Ethyl, 5,6-dimethyl, 4-oxo; 3-chloro-4-fluorophenyl	~453.91	CAS: 618427-71-7
2-[(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-(2,3-dichlorophenyl)acetamide	Pyrimidinone	4-Methyl, 6-oxo; 2,3-dichlorophenyl	344.21	Yield: 80%; m.p. 230°C; [M+H]⁺: 344.21

Positional Isomerism in Chlorophenyl Derivatives

The target compound’s 3-chlorophenyl group distinguishes it from the 4-chlorophenyl analogue (). For example, the 4-chlorophenyl derivative may exhibit enhanced π-stacking interactions in hydrophobic enzyme pockets compared to the meta-substituted variant .

Heterocyclic Core Modifications

Replacing the thienopyrimidine core with a pyrimidinone (as in ) reduces aromaticity and introduces a non-planar dihydro structure. This modification decreases molecular rigidity, which could impact target selectivity. The pyrimidinone derivative in showed a higher melting point (230°C) compared to thienopyrimidines (~143–145°C in ), suggesting stronger intermolecular forces (e.g., hydrogen bonding via the 6-oxo group) .

Thioacetamide Linker Variations

The thioacetamide (-S-CH2-C(=O)-NH-) moiety is conserved across analogues, but substituents on the terminal aryl group modulate solubility and bioavailability.

Spectroscopic and Analytical Data

• IR Spectroscopy: Thienopyrimidine derivatives exhibit strong C=O stretches at ~1,730 cm⁻¹ (acetamide) and ~1,690 cm⁻¹ (pyrimidinone), consistent with and .
• NMR: The target compound’s 3-chlorophenyl group would produce distinct aromatic proton signals (δ ~7.3–7.5 ppm in CDCl3), while the thienopyrimidine methyl groups resonate at δ ~2.1–2.5 ppm .

Bioactivity Considerations

While bioactivity data for the target compound are unavailable, structurally related thienopyrimidines are reported as kinase inhibitors or antimicrobial agents. For example, the 4-chlorophenyl analogue () may share similar target profiles with reported compounds like imatinib derivatives, where the thienopyrimidine core mimics purine binding in ATP pockets .

Biological Activity

N-(3-Chlorophenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide is a synthetic compound that has attracted attention in medicinal chemistry due to its potential biological activities. This compound features a thieno[2,3-d]pyrimidine core and is characterized by its unique structural components, which may confer various pharmacological properties.

Chemical Structure and Properties

The molecular formula of this compound is $C_{19}H_{20}ClN_{3}O_{2}S_{2}$, with a molecular weight of 401.5 g/mol. The structure includes a chlorophenyl group and a thioacetamide moiety, which are critical for its biological interactions.

Property	Value
Molecular Formula	C19H20ClN3O2S2
Molecular Weight	401.5 g/mol
IUPAC Name	N-(3-Chlorophenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide
CAS Number	618427-67-1

The biological activity of N-(3-Chlorophenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide may involve interactions with specific enzymes and receptors. Preliminary studies suggest that it can inhibit certain enzymes and modulate receptor activity, potentially influencing cellular signaling pathways related to inflammation and cancer.

Biological Activities

Research indicates that this compound exhibits several biological activities:

• Anticancer Activity : Initial studies have shown that N-(3-Chlorophenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide may inhibit the growth of cancer cells. Its mechanism could involve apoptosis induction and cell cycle arrest.
• Anti-inflammatory Effects : The compound has been investigated for its anti-inflammatory properties, possibly through the inhibition of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX).
• Enzyme Inhibition : Studies suggest that it may act as an inhibitor for specific enzymes involved in metabolic pathways relevant to disease processes.

Table 2: Summary of Biological Activities

Activity Type	Observed Effects
Anticancer	Inhibition of cancer cell growth
Anti-inflammatory	Reduction in pro-inflammatory markers
Enzyme Inhibition	Inhibition of specific metabolic enzymes

Case Studies and Research Findings

Several studies have been conducted to evaluate the biological activity of this compound:

• Anticancer Studies : A study published in a peer-reviewed journal demonstrated that the compound significantly reduced the viability of various cancer cell lines in vitro. The IC50 values indicated potent anticancer effects compared to control groups.
• Anti-inflammatory Research : Another investigation focused on the anti-inflammatory potential of the compound in animal models. Results showed a marked decrease in edema and inflammatory markers following treatment with the compound.
• Mechanistic Studies : Research aimed at understanding the mechanisms involved revealed that the compound interacts with specific signaling pathways associated with cell survival and proliferation.

Q & A

Basic Questions

Q. How is N-(3-Chlorophenyl)-2-((3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide synthesized, and what characterization methods are employed?

• Methodology : The compound is synthesized via condensation reactions between thienopyrimidinone intermediates and chloroacetamide derivatives. For example, a similar acetamide derivative was prepared by reacting 4-oxo-thieno[2,3-d]pyrimidine with 3-chlorophenylamine in the presence of coupling agents like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and triethylamine in dichloromethane .
• Characterization :

• 1H/13C NMR : In DMSO-d6, key signals include aromatic protons (δ ~7.2–7.8 ppm), methyl/ethyl groups (δ ~1.2–2.2 ppm), and thioacetamide NH (δ ~10.1–12.5 ppm) .
• Elemental Analysis : Confirmation of C, H, N, and S content (e.g., C: 45.29%, N: 12.23%, S: 9.30% for a related compound) .
• LC-MS : Molecular ion peaks (e.g., [M+H]+ at m/z 510.0) .

Q. What spectroscopic techniques are critical for structural confirmation?

• 1H/13C NMR : Assigns proton environments and carbon frameworks, e.g., distinguishing thienopyrimidine methyl groups (δ ~2.19 ppm) from aryl chlorophenyl signals .
• FTIR : Confirms carbonyl (C=O, ~1650–1750 cm⁻¹) and thioamide (C-S, ~600–700 cm⁻¹) functionalities .
• X-ray Crystallography : Resolves bond lengths (e.g., C=O at 1.22 Å) and dihedral angles between aromatic rings (e.g., 65.2° for a chlorophenyl derivative) .

Q. What purification methods are recommended post-synthesis?

• Column Chromatography : Silica gel with ethyl acetate/hexane gradients to isolate the target compound .
• Recrystallization : Use solvent mixtures like dichloromethane/ethyl acetate (1:1) to obtain single crystals for X-ray analysis .

Advanced Research Questions

Q. How can synthetic yield be optimized while minimizing competing pathways?

• Reaction Parameters :

• Temperature : Lower temperatures (e.g., 65°C) favor selective formylation over side reactions, as seen in Vilsmeier–Haack reactions of thiophene derivatives .
• Stoichiometry : Excess reagents (e.g., 12 equivalents of Vilsmeier reagent) improve conversion rates but require careful quenching .
  • Catalysts : Palladium-catalyzed reductive cyclization enhances regioselectivity in heterocyclic systems .

Q. What insights do crystal structure analyses provide about molecular conformation?

• Key Data :

• Unit Cell : Monoclinic P21/c with a = 18.220 Å, b = 8.118 Å, c = 19.628 Å, β = 108.76° .
• Hydrogen Bonding : N–H⋯O interactions form infinite chains (e.g., along [100]), stabilizing crystal packing .
  • Software : SHELXL for refinement, with R-factor < 0.05 for high-resolution data .

Q. How can hydrogen bonding networks be analyzed to predict material properties?

• Graph Set Analysis : Classifies motifs (e.g., C(4) chains for N–H⋯O bonds) to correlate packing with solubility or stability .
• Intermolecular Interactions : Weak C–H⋯F/O contacts contribute to layered stacking, as seen in chlorophenyl derivatives .

Q. What computational approaches elucidate electronic properties and reactivity?

• MESP Maps : Identify electrophilic regions (e.g., near the thioacetamide sulfur) for nucleophilic attack .
• HOMO-LUMO Analysis : Bandgap calculations (e.g., ΔE = 4.5 eV) predict charge transfer efficiency .
• Software : Gaussian or ORCA packages for DFT-based optimization .

Q. How can structure-activity relationships (SAR) guide biological studies?

• Analog Comparison :

• Substituting the 3-chlorophenyl group with fluorophenyl enhances antimicrobial activity (MIC: 2–8 µg/mL) .
• Ethyl vs. methyl groups on the thienopyrimidine ring alter lipophilicity (logP) and membrane permeability .
  • In Silico Docking : Target enzymes (e.g., bacterial dihydrofolate reductase) using AutoDock Vina .